Cas no 1797536-67-4 (N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide)

• Product Name: N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide
• CAS No: 1797536-67-4
• MF: C₁₇H₁₉ClN₄O₂
• MW: 346.811362504959
• CID: 5373078
• Update Time: 2025-11-07

N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-4-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxamide
• N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide

• Inchi： 1S/C17H19ClN4O2/c1-12-5-6-16(21-20-12)24-15-7-9-22(10-8-15)17(23)19-14-4-2-3-13(18)11-14/h2-6,11,15H,7-10H2,1H3,(H,19,23)
• InChI Key： GFHPIRWTKACQBP-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(Cl)=C2)=O)CCC(OC2=NN=C(C)C=C2)CC1

Additional information on N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide

Research Brief on N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide (CAS: 1797536-67-4)

The compound N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide (CAS: 1797536-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-carboxamide scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide to enhance its bioavailability and target specificity. Structural-activity relationship (SAR) studies have revealed that modifications to the pyridazine and chlorophenyl moieties can significantly influence the compound's binding affinity and efficacy. These findings are critical for the development of novel therapeutics targeting diseases such as cancer, neurological disorders, and inflammatory conditions.

In vitro and in vivo studies have demonstrated that N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide exhibits promising activity against specific enzyme targets, including kinases and G-protein-coupled receptors (GPCRs). For instance, recent publications highlight its inhibitory effects on protein kinases involved in cell proliferation and survival pathways, suggesting potential applications in oncology. Additionally, its interaction with GPCRs indicates possible utility in treating central nervous system disorders.

The pharmacokinetic profile of N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide has also been a subject of investigation. Studies have reported favorable absorption and distribution properties, although challenges remain in optimizing metabolic stability and minimizing off-target effects. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being explored to address these limitations and improve therapeutic outcomes.

In conclusion, N-(3-chlorophenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide represents a promising candidate for further drug development. Its versatile pharmacological profile and potential for structural optimization make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action, conducting preclinical trials, and exploring its therapeutic potential in diverse disease models. The continued investigation of this compound may pave the way for novel treatments in the chemical biology and pharmaceutical fields.